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Compound of Interest

Compound Name: 3,3-Dimethylazetidine

CAS No.: 19816-92-3; 89381-03-3

Cat. No.: B2876198

Get Quote

Executive Hazard Summary
3,3-Dimethylazetidine (CAS: 19816-92-3) is a strained cyclic secondary amine. Unlike linear

amines, the azetidine ring possesses significant ring-strain energy (~26 kcal/mol), making it

thermodynamically unstable and highly reactive.

Critical Hazards for Disposal:

Flammability: High. Treat as a Class IB Flammable Liquid. Vapors are heavier than air and

may travel to ignition sources.

Corrosivity: Severe.[1][2] Causes irreversible skin burns and eye damage (Category 1B).

Reactivity: Violent exothermic reaction with strong acids and oxidizers. The ring strain

increases the energy release during neutralization or oxidation.
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Property Value / Classification Operational Implication

Physical State Liquid (Free Base)
Requires leak-proof secondary

containment.

Flash Point < 23°C (Estimated)*
DO NOT autoclave. Ground all

vessels during transfer.

pH > 12 (Strong Base)
DO NOT mix with acidic waste

streams (Violent exotherm).

Water Solubility Soluble
Spills can rapidly contaminate

drains/waterways.

RCRA Codes
D001 (Ignitable), D002

(Corrosive)

Must be segregated from

general organic solvents.

*Note: While specific flash point data is rare for this derivative, the parent azetidine flashes at

-20°C. Assume flash point is below room temperature.

Waste Segregation & Compatibility
The most common cause of accidents with azetidines is improper waste stream mixing. You

must segregate this compound into a dedicated "Basic/Flammable" stream.

Incompatibility Matrix
STRICTLY PROHIBITED:

Strong Acids (e.g., HCl, H₂SO₄): Mixing causes immediate, violent neutralization and

potential explosive ring-opening polymerization.

Oxidizers (e.g., H₂O₂, Nitric Acid): Risk of hypergolic ignition.

Halogenated Solvents (e.g., Dichloromethane): Secondary amines can react

exothermically with halogenated compounds over time (Menshutkin reaction), leading to

pressure buildup in sealed containers.

Carbon Disulfide (CS₂): Reacts to form dithiocarbamates.
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Step-by-Step Disposal Protocol
Scenario A: Routine Laboratory Waste (Reaction
Mixtures/Stock)
Objective: Prepare liquid waste for commercial incineration.

Selection of Container:

Use a High-Density Polyethylene (HDPE) or Borosilicate Glass container.

Avoid metal containers (aluminum) due to the corrosive nature of the amine.

Labeling:

Affix a hazardous waste label immediately.

Mandatory Fields: "Hazardous Waste," "3,3-Dimethylazetidine," "Flammable,"

"Corrosive," "High pH."

Transfer Procedure:

Perform all transfers inside a certified chemical fume hood.

Grounding: If transferring >500 mL, ground the receiving vessel to prevent static

discharge.

Dilution (Optional but Recommended): If the waste is concentrated (>1 M), dilute with a

compatible solvent (e.g., Ethanol or Isopropanol) to reduce reactivity. Do not use acetone

if prolonged storage is expected.

Storage:

Store in a Flammable Safety Cabinet designated for bases.

Ensure the cap is vented (if available) or slightly loose during the first hour to allow thermal

equilibrium, then torque tight.
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Scenario B: Solid Waste (Contaminated Silica/Wipes)
Evaporation:

Allow trace volatiles on wipes to evaporate in the fume hood for 15 minutes before

bagging (if permitted by local air quality regulations).

Bagging:

Place solid waste into a clear, 6-mil polyethylene bag.

Double-bag to prevent odor leakage (amines have a penetrating, fishy/ammoniacal odor).

Binning:

Place into the solid hazardous waste drum. Do not use general trash.

Emergency Spill Response Workflow
Trigger: Spillage of >10 mL of 3,3-Dimethylazetidine outside a fume hood.

Evacuate & Ventilate:

Alert personnel. Evacuate the immediate area.

If safe, turn off ignition sources (hot plates, stirrers).

PPE Up:

Respiratory: Full-face respirator with Organic Vapor/Amine cartridges (if outside hood).

Skin: Butyl rubber or Silver Shield gloves (Nitrile provides only momentary splash

protection against amines).

Containment:

Dyke the spill with vermiculite or dry sand.

Do not use paper towels (fire risk).
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Neutralization (Critical Step):

Apply a weak acid neutralizer (e.g., Citric acid powder or dilute Acetic acid) to the spill

slowly.

Warning: This will generate heat and fumes.

Cleanup:

Absorb the neutralized residue with clay or vermiculite.

Scoop into a wide-mouth HDPE jar. Label as "Spill Debris: Flammable/Corrosive."

Visualizations
Figure 1: Waste Segregation Decision Logic
This logic gate ensures the user does not accidentally mix the azetidine with incompatible

streams.
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Waste Generation:
3,3-Dimethylazetidine

Is the waste pure
or in solvent?

Check Solvent
Compatibility

Halogenated Solvent?
(DCM, Chloroform)

Mixed with Acid?

No

Stream B: Halogenated Waste
(Segregate Immediately)

Yes (Reaction Risk)

Stream A: Flammable/Basic
(Dedicated Carboy)

No

STOP: High Explosion Risk
Neutralize Carefully Before Disposal

Yes

Click to download full resolution via product page

Caption: Decision matrix for segregating 3,3-Dimethylazetidine waste to prevent incompatible

reactions (e.g., Menshutkin reaction with halogenated solvents).

Figure 2: Emergency Spill Response Protocol
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Spill Detected
(>10mL)

1. Evacuate & Ventilate
Remove Ignition Sources

2. Don PPE
(Butyl Gloves, Resp)

3. Contain
(Sand/Vermiculite)

4. Neutralize
(Citric Acid/Spill Kit)

5. Collect & Label
(Hazardous Waste Tag)

Click to download full resolution via product page

Caption: Immediate action workflow for 3,3-Dimethylazetidine spills outside of containment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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